Dansylparomomycin
Description
Dansylparomomycin is a chemically modified derivative of paromomycin, an aminoglycoside antibiotic primarily used as an amebicide. The dansyl group (5-dimethylaminonaphthalene-1-sulfonyl) is covalently attached to paromomycin, likely to enhance its physicochemical properties or enable fluorescence-based tracking in pharmacokinetic studies . Paromomycin itself inhibits protein synthesis by binding to the 16S rRNA of prokaryotic and protozoan ribosomes, disrupting translational fidelity. Dansylparomomycin retains this mechanism but may exhibit altered solubility, bioavailability, or tissue distribution due to the hydrophobic dansyl moiety.
Properties
CAS No. |
85166-09-2 |
|---|---|
Molecular Formula |
C35H56N6O16S |
Molecular Weight |
848.9 g/mol |
IUPAC Name |
5-[[(2S,3R,4R,5S,6R)-2,6-diamino-4-[(2S,3R,4S,5R)-4-[(2R,3R,4R,5S,6S)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-hydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-3-[(1S,2R,3R,4R,5R)-2-amino-3,4-dihydroxy-5-(hydroxymethyl)cyclohexyl]oxy-5-hydroxycyclohexyl]-methylamino]naphthalene-1-sulfonic acid |
InChI |
InChI=1S/C35H56N6O16S/c1-41(15-6-2-5-14-13(15)4-3-7-19(14)58(50,51)52)24-21(38)29(48)33(32(22(24)39)53-16-8-12(10-42)25(44)27(46)20(16)37)57-35-30(49)31(18(11-43)55-35)56-34-23(40)28(47)26(45)17(9-36)54-34/h2-7,12,16-18,20-35,42-49H,8-11,36-40H2,1H3,(H,50,51,52)/t12-,16+,17+,18-,20+,21-,22+,23-,24?,25-,26-,27-,28-,29+,30-,31-,32-,33-,34-,35+/m1/s1 |
InChI Key |
CBFGHNKLNZKJFG-WKAYCUICSA-N |
SMILES |
CN(C1C(C(C(C(C1N)OC2CC(C(C(C2N)O)O)CO)OC3C(C(C(O3)CO)OC4C(C(C(C(O4)CN)O)O)N)O)O)N)C5=CC=CC6=C5C=CC=C6S(=O)(=O)O |
Isomeric SMILES |
CN(C1[C@H]([C@@H]([C@H]([C@@H]([C@H]1N)O[C@H]2C[C@@H]([C@H]([C@@H]([C@H]2N)O)O)CO)O[C@H]3[C@@H]([C@@H]([C@H](O3)CO)O[C@@H]4[C@@H]([C@H]([C@@H]([C@@H](O4)CN)O)O)N)O)O)N)C5=CC=CC6=C5C=CC=C6S(=O)(=O)O |
Canonical SMILES |
CN(C1C(C(C(C(C1N)OC2CC(C(C(C2N)O)O)CO)OC3C(C(C(O3)CO)OC4C(C(C(C(O4)CN)O)O)N)O)O)N)C5=CC=CC6=C5C=CC=C6S(=O)(=O)O |
Synonyms |
dansyl-paromomycin dansylparomomycin |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Clinical Implications
- Biosimilar Considerations: Dansylparomomycin’s structural complexity necessitates rigorous comparability studies, as minor modifications can alter immunogenicity or efficacy, per biosimilar guidelines .
- Clinical Potential: Fluorescent labeling could position dansylparomomycin as a theranostic agent, enabling simultaneous treatment and imaging in protozoal infections .
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